Cas no 1500268-85-8 (Methyl 4-bromo-3-chloro-2,6-difluorobenzoate)

• Product Name: Methyl 4-bromo-3-chloro-2,6-difluorobenzoate
• CAS No: 1500268-85-8
• MF: C₈H₄BrClF₂O₂
• MW: 285.469967842102
• CID: 5160999
• Update Time: 2025-07-02

Methyl 4-bromo-3-chloro-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-chloro-2,6-difluorobenzoate

• Inchi： 1S/C8H4BrClF2O2/c1-14-8(13)5-4(11)2-3(9)6(10)7(5)12/h2H,1H3
• InChI Key： YAOYAGCLBFNBGZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C=C(Br)C(Cl)=C1F

Additional information on Methyl 4-bromo-3-chloro-2,6-difluorobenzoate

Methyl 4-bromo-3-chloro-2,6-difluorobenzoate (CAS No. 1500268-85-8): A Comprehensive Overview

Methyl 4-bromo-3-chloro-2,6-difluorobenzoate, identified by its CAS number 1500268-85-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a benzoate core substituted with bromine, chlorine, and fluorine atoms, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 4-bromo-3-chloro-2,6-difluorobenzoate consists of a benzene ring modified with ester and halogen substituents. The presence of multiple halogen atoms, particularly bromine and chlorine, enhances its reactivity and makes it a versatile building block for further chemical modifications. Fluorine atoms, on the other hand, contribute to the compound's stability and influence its metabolic pathways in biological systems.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated benzoates due to their potential applications in drug development. The combination of bromine and chlorine substituents in Methyl 4-bromo-3-chloro-2,6-difluorobenzoate allows for selective functionalization, enabling the synthesis of complex molecules with tailored biological activities. This has led to its use in the preparation of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Methyl 4-bromo-3-chloro-2,6-difluorobenzoate is its role in the development of anticancer agents. Researchers have leveraged its structural features to design molecules that interfere with key oncogenic pathways. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, which are critical enzymes in cancer cell signaling. The halogen atoms facilitate interactions with biological targets, enhancing the efficacy of these therapeutic agents.

Additionally, Methyl 4-bromo-3-chloro-2,6-difluorobenzoate has been explored in the context of antimicrobial research. The electron-withdrawing nature of the fluorine and chlorine substituents disrupts bacterial cell membranes, leading to increased permeability and cell death. This property makes it a promising candidate for developing new antibiotics to combat resistant bacterial strains.

The compound's utility extends beyond oncology and antimicrobial applications. It has been utilized in the synthesis of agrochemicals, where its structural motifs contribute to the development of pesticides with improved environmental stability and lower toxicity profiles. This aligns with global efforts to create sustainable agricultural practices that minimize ecological impact.

The synthesis of Methyl 4-bromo-3-chloro-2,6-difluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These techniques highlight the compound's importance as a key intermediate in industrial-scale chemical production.

In academic research, Methyl 4-bromo-3-chloro-2,6-difluorobenzoate has been used as a model compound to study halogen bonding interactions. These interactions play a crucial role in molecular recognition processes within biological systems and have implications for drug design. By understanding how halogenated benzoates interact with other molecules, researchers can develop more effective strategies for creating targeted therapies.

The growing body of literature on Methyl 4-bromo-3-chloro-2,6-difluorobenzoate underscores its significance in modern chemistry and medicine. As new synthetic techniques and analytical methods emerge, further applications of this compound are expected to be discovered. Its unique structural features continue to inspire innovation across multiple scientific disciplines.

In conclusion, Methyl 4-bromo-3-chloro-2,6-difluorobenzoate (CAS No. 1500268-85-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its role in developing novel therapeutics and its contributions to fundamental chemical research highlight its importance as a building block for advanced molecular architectures.